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Compound of Interest

Compound Name:
11-Propionate 21- chloro

diflorasone

Cat. No.: B1429409 Get Quote

This technical guide provides a comprehensive overview of diflorasone, with a specific focus on

the requested "11-Propionate 21-chloro diflorasone" and the clinically significant "diflorasone

diacetate." The content is tailored for researchers, scientists, and drug development

professionals, offering detailed data, experimental protocols, and visual representations of key

pathways.

Introduction to Diflorasone and its Derivatives
Diflorasone is a synthetic glucocorticoid corticosteroid.[1] While diflorasone itself has not been

marketed, its esterified derivatives are utilized for their potent anti-inflammatory, antipruritic,

and vasoconstrictive properties in the treatment of various dermatological conditions.[1][2] The

most common and well-documented derivative is diflorasone diacetate.

The compound "11-Propionate 21-chloro diflorasone" is a recognized chemical entity, often

classified as an impurity or a related compound of other corticosteroids, such as Halobetasol

Propionate.[3][4] Its chemical name is 21-Chloro-6α,9-difluoro-11β,17-dihydroxy-16β-

methylpregna-1,4-diene-3,20-dione 11-propionate.[3] Due to the limited availability of in-depth

technical data on "11-Propionate 21-chloro diflorasone," this guide will primarily focus on the

extensively studied and clinically relevant diflorasone diacetate to provide a thorough

understanding of the diflorasone core structure's therapeutic applications.
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A clear distinction between "11-Propionate 21-chloro diflorasone" and "diflorasone diacetate" is

crucial for understanding their respective properties. The following table summarizes their key

chemical identifiers and properties.

Property
11-Propionate 21-chloro
diflorasone

Diflorasone Diacetate

IUPAC Name

(6S,8S,9R,10S,11S,13S,14S,1

6S,17R)-21-chloro-6,9-difluoro-

11-hydroxy-17-(2-

hydroxyacetyl)-10,13,16-

trimethyl-6,7,8,11,12,14,15,16-

octahydrocyclopenta[a]phenan

thren-3-one 11-propionate

[2-

[(6S,8S,9R,10S,11S,13S,14S,

16S,17R)-17-acetyloxy-6,9-

difluoro-11-hydroxy-10,13,16-

trimethyl-3-oxo-

6,7,8,11,12,14,15,16-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-oxoethyl]

acetate[5]

CAS Number 181527-42-4[3] 33564-31-7[5]

Molecular Formula C25H31ClF2O5[4] C26H32F2O7[5]

Molecular Weight 485.0 g/mol [4] 494.5 g/mol [6]

Synonyms

11-O-Propionyl Halobetasol,

Halobetasol Propionate USP

Related Compound B[3]

Florone, Psorcon[7]

Mechanism of Action
Diflorasone diacetate, like other topical corticosteroids, exerts its therapeutic effects through

multiple mechanisms. The primary mode of action involves its function as a corticosteroid

hormone receptor agonist.[8]

Genomic Pathway:

Cellular Entry and Receptor Binding: Diflorasone diacetate diffuses across the cell

membrane and binds to the glucocorticoid receptor (GR) located in the cytoplasm.[5][9]
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Nuclear Translocation: This binding event triggers a conformational change in the GR,

leading to its translocation into the nucleus.[10]

Gene Transcription Modulation: Within the nucleus, the GR-diflorasone complex binds to

specific DNA sequences known as glucocorticoid response elements (GREs). This

interaction can either activate or repress gene transcription.[5][10]

Anti-inflammatory Protein Synthesis: A key action is the induction of phospholipase A2

inhibitory proteins, collectively known as lipocortins.[2][6] These proteins control the

biosynthesis of potent inflammatory mediators like prostaglandins and leukotrienes by

inhibiting the release of their common precursor, arachidonic acid.[2][6]

Non-Genomic Pathway: Topical corticosteroids can also elicit rapid, non-genomic effects that

are independent of gene transcription. These are thought to be mediated by membrane-bound

GRs and interactions with various signal transduction pathways.[11]

The following diagram illustrates the genomic signaling pathway of diflorasone diacetate.
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Genomic Signaling Pathway of Diflorasone Diacetate.
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Pharmacokinetics
The pharmacokinetic profile of topically applied diflorasone diacetate is influenced by several

factors.

Parameter Description

Absorption

The extent of percutaneous absorption is

determined by the vehicle, the integrity of the

epidermal barrier, and the use of occlusive

dressings.[12] Inflammation and other skin

diseases can increase absorption.[12]

Distribution

Once absorbed, it is handled by

pharmacokinetic pathways similar to

systemically administered corticosteroids.[2] It

binds to plasma proteins to varying degrees.[2]

[12]

Metabolism Primarily metabolized in the liver.[2][12]

Excretion
Excreted by the kidneys.[2][12] Some

metabolites are also excreted in the bile.[12]

Clinical Efficacy
Diflorasone diacetate is a high-potency corticosteroid indicated for the relief of inflammatory

and pruritic manifestations of corticosteroid-responsive dermatoses, such as psoriasis and

eczema.[6][13]
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Study Design Comparison Indication Key Findings Reference

Double-blind,

multicenter, 2-

week study

(n=100)

0.05%

diflorasone

diacetate cream

vs. 0.05%

fluocinonide

cream

Psoriasis

Diflorasone

diacetate

showed

significantly

lower mean total

scores for

erythema,

scaling, and

induration at

days 7 and 14.

[14]

J Dermatol Treat

(1995)

Double-blind

comparison

(n=384)

0.05%

diflorasone

diacetate cream

vs. 0.05%

fluocinonide

cream

Psoriasis or

atopic/neuroder

matitis

Diflorasone

diacetate was as

effective as

fluocinonide.[15]

J Int Med Res

(1976)

3-week study

(n=60)

0.05%

diflorasone

diacetate cream

and ointment

Eczematous

dermatosis or

dermatitis

Both

formulations

showed an

efficacy of 95%

over the 21-day

treatment period

with rare side

effects.[16]

Z Hautkr (1984)

Experimental Protocols
Vasoconstrictor Assay for Potency Determination

This assay is a standard method used to compare and predict the potencies of topical

corticosteroids.[12]
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Workflow for a Vasoconstrictor Assay.

Protocol Details:

Subject Selection: Healthy volunteers with no history of skin diseases are recruited.

Drug Application: A specified amount of the test compound (e.g., diflorasone diacetate) and

reference standards are dissolved in a vehicle like 95% alcohol and applied to designated

sites on the forearm.[15]

Occlusion: In some protocols, the application sites may be covered with an occlusive

dressing for a defined period to enhance penetration.[6]

Observation and Scoring: At predetermined time points after application, the sites are

visually assessed for the degree of skin blanching (vasoconstriction). The blanching is

typically graded on a scale (e.g., 0-4).

Data Analysis: The potency of the test compound is determined by comparing its

vasoconstrictor response to that of the reference standards.

Clinical Trial Protocol for Psoriasis

The following is a generalized workflow for a clinical trial evaluating the efficacy of diflorasone

diacetate cream in patients with psoriasis.
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Psoriasis Clinical Trial Workflow
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Workflow for a Psoriasis Clinical Trial.
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Protocol Details:

Patient Population: Patients with moderate to severe psoriasis, with target lesions exhibiting

specific baseline scores for erythema, induration, and scaling.[14]

Study Design: A randomized, double-blind, multicenter, bilateral-paired comparison design is

often employed.[14]

Treatment Regimen: Patients apply the assigned cream (e.g., 0.05% diflorasone diacetate)

to the target lesions twice daily for a specified duration (e.g., 2 weeks).[14]

Efficacy Assessments: The severity of erythema, induration, and scaling are rated by

investigators at baseline and follow-up visits.[14] Global assessments of improvement by

both the investigator and the patient are also collected.[14]

Safety Assessments: Monitoring and recording of any adverse events throughout the study.

Synthesis and Analytical Methods
The synthesis of diflorasone and its derivatives can be achieved through multi-step chemical

processes. For instance, a 6α-fluorinated betamethasone 9,11-oxido 21-acetate can be

converted to a 17,21-diacetate, which upon reaction with hydrofluoric acid yields diflorasone

diacetate.[17]

A variety of analytical methods are employed for the characterization and quality control of

diflorasone diacetate and its formulations, including:

High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry

(MS)[18]

Electrophoresis[18]

Spectrophotometry[18]

Voltammetry[18]

Chemiluminescence[18]
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Radioimmunoassay[18]

Conclusion
While "11-Propionate 21-chloro diflorasone" is a recognized chemical entity, the bulk of

scientific and clinical research has focused on diflorasone diacetate. This potent topical

corticosteroid has a well-established mechanism of action, pharmacokinetic profile, and clinical

efficacy in the management of corticosteroid-responsive dermatoses. The data and protocols

presented in this guide offer a comprehensive resource for professionals in the fields of

research, drug development, and clinical practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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